3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate

Specification

• CAS No.: 873326-02-4
• Molecular Formula: C11H7BF2O4
• Molecular Weight: 251.98 g/mol
• IUPAC Name: 3-acetyl-4-difluoroboranyloxychromen-2-one
• Standard InChI: InChI=1S/C11H7BF2O4/c1-6(15)9-10(18-12(13)14)7-4-2-3-5-8(7)17-11(9)16/h2-5H,1H3
• Standard InChI Key: BNQCWJMYPTZHOG-UHFFFAOYSA-N
• SMILES: B(OC1=C(C(=O)OC2=CC=CC=C21)C(=O)C)(F)F
• Canonical SMILES: B(OC1=C(C(=O)OC2=CC=CC=C21)C(=O)C)(F)F

Introduction

Chemical Identity and Structure

3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate is characterized by a coumarin (2H-chromen-2-one) scaffold with an acetyl group at position 3 and a difluoridoborate group attached at position 4. This structural arrangement creates a versatile chemical entity with multiple reactive sites and distinctive electronic properties.

Basic Properties and Identifiers

The compound possesses well-defined physical and chemical characteristics that make it identifiable and useful for various applications.

Property	Value
CAS Number	873326-02-4
Molecular Formula	C11H7BF2O4
Molecular Weight	251.98 g/mol
IUPAC Name	3-acetyl-4-difluoroboranyloxychromen-2-one
Standard InChI	InChI=1S/C11H7BF2O4/c1-6(15)9-10(18-12(13)14)7-4-2-3-5-8(7)17-11(9)16/h2-5H,1H3
Standard InChIKey	BNQCWJMYPTZHOG-UHFFFAOYSA-N
Canonical SMILES	B(OC1=C(C(=O)OC2=CC=CC=C21)C(=O)C)(F)F
PubChem Compound ID	540763

These identifiers establish the unique nature of this compound and facilitate its recognition across chemical databases and research literature.

Physical and Chemical Properties

Physical Characteristics

The physical properties of 3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate contribute to its handling, storage, and application requirements in laboratory and industrial settings.

Property	Description
Appearance	Crystalline solid
Color	White to off-white
Solubility	Soluble in organic solvents (DMSO, DMF, acetone); limited water solubility
Stability	Relatively stable under standard conditions; sensitive to strong bases
Melting Point	Not specifically reported for this compound

Chemical Reactivity

The compound possesses multiple functional groups that contribute to its chemical reactivity profile. The difluoridoborate group enhances stability while providing unique reactivity patterns compared to other coumarin derivatives.

Synthesis Methods

Traditional Synthesis

The synthesis of 3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate typically follows a multi-step process beginning with appropriate coumarin precursors:

• Preparation of 3-acetyl-4-hydroxycoumarin through established methods

• Formation of a boronic acid intermediate at the 4-position

• Fluorination reaction using an appropriate fluorinating agent

The traditional synthesis pathway typically involves the reaction of 3-acetyl-2-oxo-2H-chromen-4-yl boronic acid with a fluorinating agent, such as diethylaminosulfur trifluoride (DAST), under controlled conditions. The reaction requires an inert atmosphere to prevent oxidation of the boronic acid intermediate.

Chemical Reactions

Characteristic Reactions

3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate participates in various chemical transformations:

• Oxidation reactions: Can form quinone derivatives under appropriate oxidizing conditions

• Reduction reactions: The carbonyl groups can be reduced to form alcohols

• Substitution reactions: The difluoridoborate group can be replaced by other nucleophiles under specific conditions

These reactions make the compound a valuable intermediate in the synthesis of more complex molecules and in the development of libraries for medicinal chemistry applications.

Biological Activity and Mechanism of Action

Molecular Interactions

Research suggests that compounds structurally related to 3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate interact with biological targets in ways that may be therapeutically relevant. The compound and its analogs have been associated with:

• Interaction with Toll-like receptor 2 (TLR2)

• Promotion of TLR2/1 heterodimer formation

• Activation of the nuclear factor κB (NF-κB) signaling pathway

These interactions can influence inflammatory responses and immune system regulation, suggesting potential applications in treating inflammatory conditions.

Research Applications

In Synthetic Chemistry

3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate serves as a valuable building block in synthetic chemistry:

• Precursor for more complex heterocyclic compounds

• Starting material for combinatorial chemistry libraries

• Model compound for studying boron-containing organic molecules

In Biological Sciences

The compound has applications in biological research:

• Enzyme inhibition studies: Investigation as a potential enzyme inhibitor

• Fluorescent probes: Potential application in biological imaging due to the inherent fluorescence properties of the coumarin scaffold

• Structure-activity relationship studies: Used to understand the relationship between chemical structure and biological activity

Analytical Methods and Characterization

Spectroscopic Identification

The structural confirmation and purity assessment of 3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate can be achieved through various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR provide information about the hydrogen and carbon environments in the molecule

• Infrared (IR) Spectroscopy: Identifies functional groups such as carbonyl (C=O) and B-F bonds

• Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern

• X-ray Crystallography: Provides definitive structural information when suitable crystals are available

Similar characterization approaches have been documented for related chromen-2-one derivatives, such as those described in the synthesis and structure characterization of 2-oxo-2H-chromen-4-yl 4-bromobenzoate.

Comparison with Related Compounds

Structural Relatives

Understanding 3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate in the context of related compounds provides insights into its unique properties.

Compound	Key Differences	Similarities
2-oxo-2H-chromen-4-yl 4-bromobenzoate	Contains bromobenzoate instead of difluoridoborate; lacks acetyl group at position 3	Contains the 2-oxo-2H-chromen-4-yl core structure
2-(2-oxo-2H-chromen-4-yl)acetamides	Contains acetamide group; different substitution pattern	Based on the coumarin scaffold; potential biological activities
[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid	Substitution at position 7 instead of 4; contains oxyacetic acid group	Contains the 2-oxo-2H-chromen core structure
2-Oxo-2H-chromen-4-yl 3,3-dimethylbutanoate	Contains dimethylbutanoate instead of difluoridoborate; lacks acetyl group at position 3	Contains the 2-oxo-2H-chromen-4-yl core structure

This comparison highlights the unique aspects of 3-Acetyl-2-oxo-2H-chromen-4-yl difluoridoborate, particularly its difluoridoborate group which is relatively uncommon among coumarin derivatives.